Cas no 33998-17-3 ((5R,8R,9S,10S,13S,14S,16S,17R)-16,17-Dibromo-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene)

(5R,8R,9S,10S,13S,14S,16S,17R)-16,17-Dibromo-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene structure
33998-17-3 structure
Product Name:(5R,8R,9S,10S,13S,14S,16S,17R)-16,17-Dibromo-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene
CAS No:33998-17-3
MF:C19H30Br2
MW:418.249504566193
CID:2665249
Update Time:2023-08-06

(5R,8R,9S,10S,13S,14S,16S,17R)-16,17-Dibromo-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene Chemical and Physical Properties

Names and Identifiers

    • 16β,17β-Dibromo-5α-androstane
    • 16beta,17beta-Dibromo-5alpha-androstane
    • (5R,8R,9S,10S,13S,14S,16S,17R)-16,17-Dibromo-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetrad
    • (5R,8R,9S,10S,13S,14S,16S,17R)-16,17-Dibromo-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene
    • Inchi: 1S/C19H30Br2/c1-18-9-4-3-5-12(18)6-7-13-14(18)8-10-19(2)15(13)11-16(20)17(19)21/h12-17H,3-11H2,1-2H3/t12-,13-,14+,15+,16+,17+,18+,19+/m1/s1
    • InChI Key: JMXCJXFDMKKTBG-GCXXXECGSA-N
    • SMILES: Br[C@H]1[C@H](C[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCCC[C@@H]3CC[C@H]12)Br

Computed Properties

  • Exact Mass: 418.069
  • Monoisotopic Mass: 416.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

(5R,8R,9S,10S,13S,14S,16S,17R)-16,17-Dibromo-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene Related Literature

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